Butylon

Specification

• CAS No.: 8067-11-6
• Molecular Formula: C55H64N10O11S
• Molecular Weight: 1073.2 g/mol
• IUPAC Name: [(Z)-4-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-3-benzoylsulfanylpent-3-enyl] benzoate;2-ethoxybenzamide;N-(4-ethoxyphenyl)-3-hydroxybutanamide;1,3,7-trimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C26H26N4O4S.C12H17NO3.C9H11NO2.C8H10N4O2/c1-18(30(17-31)16-22-15-28-19(2)29-24(22)27)23(35-26(33)21-11-7-4-8-12-21)13-14-34-25(32)20-9-5-3-6-10-20;1-3-16-11-6-4-10(5-7-11)13-12(15)8-9(2)14;1-2-12-8-6-4-3-5-7(8)9(10)11;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h3-12,15,17H,13-14,16H2,1-2H3,(H2,27,28,29);4-7,9,14H,3,8H2,1-2H3,(H,13,15);3-6H,2H2,1H3,(H2,10,11);4H,1-3H3/b23-18-
• Standard InChI Key: JNDDXAUSKFKLLR-DFHCBJLBSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)CC(C)O.CCOC1=CC=CC=C1C(=O)N.CC1=NC=C(C(=N1)N)CN(C=O)/C(=C(/CCOC(=O)C2=CC=CC=C2)\SC(=O)C3=CC=CC=C3)/C.CN1C=NC2=C1C(=O)N(C(=O)N2C)C
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CC(C)O.CCOC1=CC=CC=C1C(=O)N.CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCOC(=O)C2=CC=CC=C2)SC(=O)C3=CC=CC=C3)C.CN1C=NC2=C1C(=O)N(C(=O)N2C)C
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC(C)O.CCOC1=CC=CC=C1C(=O)N.CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCOC(=O)C2=CC=CC=C2)SC(=O)C3=CC=CC=C3)C.CN1C=NC2=C1C(=O)N(C(=O)N2C)C

Introduction

Butylone, also known as β-keto-N-methylbenzodioxolylbutanamine, is a synthetic entactogen and stimulant substance belonging to the cathinone class. It is the β-keto analog of MBDB and the substituted methylenedioxy analogue of buphedrone. Butylone is commonly sold as a designer drug, often as a substitute for MDMA and methylone, due to its similar effects but with distinct pharmacological properties.

Pharmacological Effects

Butylone acts as a mixed reuptake inhibitor and releasing agent of serotonin, norepinephrine, and dopamine, leading to stimulating and euphoric effects. It is less potent than its relatives methylone and ethylone, with more pronounced stimulant effects compared to entactogenic effects.

5.1. Pharmacological Comparison

Compound	Affinity for Norepinephrine Transporter	Affinity for Serotonin Transporter	Affinity for Dopamine Transporter
Butylone	Lower than methylone	Similar to methylone	Similar to methylone
Methylone	Higher than butylone	High	High

Butylone has a lower affinity for the norepinephrine transporter compared to methylone, while its affinities for serotonin and dopamine transporters are similar.

5.2. Detection and Prevalence

Butylone is among the less frequently detected cathinones, with other substances like MDPV and mephedrone being more commonly found.